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Compound of Interest

Compound Name: NSC-311068

Cat. No.: B1680213

This guide provides essential safety and logistical information for the proper disposal of NSC-
311068, a compound requiring careful handling due to its potential hazards. The following
procedures are designed to ensure the safety of laboratory personnel and to maintain
compliance with environmental regulations.

Hazard Profile and Safety Precautions

NSC-311068 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting
effects[1]. Therefore, preventing its release into the environment is of paramount importance.
When handling NSC-311068, appropriate personal protective equipment (PPE) must be worn.
This includes safety goggles with side-shields, protective gloves, and impervious clothing[1]. All
handling should be performed in a well-ventilated area, preferably within a chemical fume
hood, to avoid inhalation of dust or aerosols[1].

Quantitative Data

A summary of the key quantitative data for NSC-311068 is provided in the table below.

Property Value

CAS Number 66474-53-1
Molecular Formula C10H6N404S
Molecular Weight 278.242 g/mol
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Step-by-Step Disposal Procedure

The primary directive for the disposal of NSC-311068 is to "Dispose of contents/ container to
an approved waste disposal plant”[1]. This necessitates a process of containment, labeling,
and transfer to a certified hazardous waste management facility. Do not dispose of NSC-
311068 down the drain or in regular trash[2].

1. Waste Segregation and Collection:

e Solid Waste: Collect any solid NSC-311068 waste, including contaminated personal
protective equipment (gloves, etc.) and spill cleanup materials, in a clearly labeled, sealed
container.

e Liquid Waste: If NSC-311068 is in a solvent, it should be collected in a separate, sealed
container compatible with the solvent used. Do not mix with other waste streams unless
explicitly permitted by your institution's environmental health and safety (EHS) office[2].

o Empty Containers: Empty containers that held NSC-311068 should be managed as
hazardous waste. If institutional procedures allow for container rinsing, the first rinse must be
collected and disposed of as hazardous waste[2].

2. Labeling:

» All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical
name, "NSC-311068."

 Include any other components of the waste mixture (e.g., solvents).

« Indicate the primary hazards: "Toxic" and "Environmental Hazard."

3. Storage:

o Store the sealed and labeled waste containers in a designated satellite accumulation area
within the laboratory.

o Ensure that the storage area is secure and away from drains and sources of ignition[1].

e Segregate from incompatible materials such as strong acids, alkalis, and oxidizing/reducing
agents[1].

4. Disposal:

o Contact your institution's EHS office or a certified hazardous waste disposal contractor to
arrange for pickup and disposal.

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/product/b1680213?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC21420.html
https://www.benchchem.com/product/b1680213?utm_src=pdf-body
https://www.benchchem.com/product/b1680213?utm_src=pdf-body
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/product/b1680213?utm_src=pdf-body
https://www.benchchem.com/product/b1680213?utm_src=pdf-body
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/product/b1680213?utm_src=pdf-body
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/product/b1680213?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC21420.html
https://dcchemicals.com/msds/MSDS_DC21420.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680213?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

» Follow all institutional and local regulations for waste manifest and handover procedures.

Experimental Protocols

No specific experimental protocols for the disposal of NSC-311068 were cited in the available
documentation. The recommended disposal method is based on the safety data sheet and
general principles of hazardous waste management.

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of NSC-311068.
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Caption: Logical workflow for the proper disposal of NSC-311068.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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